Cas no 88664-02-2 ((3S)-3aβ,4,5,6,6aβ,7,8,9,9aβ,9bα-Decahydro-4β,8α,9β-trihydroxy-9-(hydroxymethyl)-3β-methyl-6-methyleneazuleno[4,5-b]furan-2(3H)-one)

(3S)-3aβ,4,5,6,6aβ,7,8,9,9aβ,9bα-Decahydro-4β,8α,9β-trihydroxy-9-(hydroxymethyl)-3β-methyl-6-methyleneazuleno[4,5-b]furan-2(3H)-one structure
88664-02-2 structure
Product name:(3S)-3aβ,4,5,6,6aβ,7,8,9,9aβ,9bα-Decahydro-4β,8α,9β-trihydroxy-9-(hydroxymethyl)-3β-methyl-6-methyleneazuleno[4,5-b]furan-2(3H)-one
CAS No:88664-02-2
MF:C15H22O6
MW:298.331585407257
CID:1928174

(3S)-3aβ,4,5,6,6aβ,7,8,9,9aβ,9bα-Decahydro-4β,8α,9β-trihydroxy-9-(hydroxymethyl)-3β-methyl-6-methyleneazuleno[4,5-b]furan-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • (3S)-3aβ,4,5,6,6aβ,7,8,9,9aβ,9bα-Decahydro-4β,8α,9β-trihydroxy-9-(hydroxymethyl)-3β-methyl-6-methyleneazuleno[4,5-b]furan-2(3H)-one
    • Saussureolide
    • Inchi: 1S/C15H22O6/c1-6-3-9(17)11-7(2)14(19)21-13(11)12-8(6)4-10(18)15(12,20)5-16/h7-13,16-18,20H,1,3-5H2,2H3/t7-,8-,9-,10-,11+,12-,13-,15+/m0/s1
    • InChI Key: QHLGSXMDHZRASG-LFAZSJEHSA-N
    • SMILES: O1C(=O)[C@@H](C)[C@]2([H])[C@@H](O)CC(=C)[C@@]3([H])[C@@]([H])([C@@]12[H])[C@@](O)(CO)[C@@H](O)C3

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • XLogP3: -0.745

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